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Compound of Interest

Compound Name: 2-Bromopropanal

Cat. No.: B025509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental physicochemical

properties of 2-Bromopropanal, a halogenated aldehyde of interest in various chemical

syntheses.

Core Molecular Information
2-Bromopropanal is an organic compound characterized by a three-carbon propanal

backbone with a bromine atom substituted at the alpha position (carbon-2). Its chemical

structure and properties make it a versatile reagent in organic chemistry.

Molecular Formula: C₃H₅BrO[1][2]

Molecular Weight: 136.98 g/mol [3][4]

Physicochemical Data Summary
The key quantitative data for 2-Bromopropanal are summarized in the table below for ease of

reference and comparison.
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Property Value Source

Molecular Formula C₃H₅BrO [1][2][5][6]

Molecular Weight 136.98 g/mol [3][4]

CAS Number 19967-57-8 [1][2][5]

Density 1.54 g/cm³ [1]

Boiling Point 108.2 °C at 760 mmHg [1]

Melting Point 48-55 °C [1][5][7][8]

Flash Point 61.3 °C [1]

Refractive Index 1.4813 [1]

Exact Mass 135.95238 Da [1][3]

Experimental Protocols & Signaling Pathways
As a relatively simple alkylating agent, 2-Bromopropanal is primarily utilized as a reactant or

intermediate in chemical syntheses. Detailed experimental protocols are typically specific to the

reaction in which it is being used, for example, in the synthesis of various heterocyclic

compounds or as a precursor for other functionalized molecules.

Due to its nature as a reactive small molecule, 2-Bromopropanal is not generally associated

with specific biological signaling pathways in the manner of a drug or signaling molecule. Its

biological activity would likely be characterized by non-specific covalent modification of proteins

and other biomolecules, leading to cellular toxicity. Therefore, detailed signaling pathway

diagrams are not applicable to this compound.

Molecular Structure and Connectivity
The logical relationship between the constituent atoms of 2-Bromopropanal can be visualized

to understand its basic structure and reactivity. The aldehyde group confers electrophilic

properties to the carbonyl carbon, while the bromine atom at the alpha position can act as a

leaving group in nucleophilic substitution reactions.
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Key Functional Groups
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Caption: Logical connectivity of functional groups in 2-Bromopropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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